Cas no 1270448-48-0 (2-(4-Chloro-2-methylphenyl)azetidine)

• Product Name: 2-(4-Chloro-2-methylphenyl)azetidine
• CAS No: 1270448-48-0
• MF: C₁₀H₁₂ClN
• MW: 181.661981582642
• CID: 5765532
• PubChem ID: 55282692
• Update Time: 2023-12-26

2-(4-Chloro-2-methylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• EN300-1984463
• AKOS006344084
• 2-(4-chloro-2-methylphenyl)azetidine
• 1270448-48-0
• 2-(4-Chloro-2-methylphenyl)azetidine

• Inchi： 1S/C10H12ClN/c1-7-6-8(11)2-3-9(7)10-4-5-12-10/h2-3,6,10,12H,4-5H2,1H3
• InChI Key： IOKILQKRQUDERG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1CCN1

Computed Properties

• Exact Mass: 181.0658271g/mol
• Monoisotopic Mass: 181.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines